Cas no 1792223-94-9 (2-4-(ethylsulfamoyl)phenylacetamide)

• Product Name: 2-4-(ethylsulfamoyl)phenylacetamide
• CAS No: 1792223-94-9
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5703681
• PubChem ID: 75484934
• Update Time: 2025-06-08

2-4-(ethylsulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Z1676520839
• AKOS033532645
• 2-[4-(ethylsulfamoyl)phenyl]acetamide
• SCHEMBL16801098
• 1792223-94-9
• CHEMBL4565172
• EN300-1452989
• Benzeneacetamide, 4-[(ethylamino)sulfonyl]-
• 2-4-(ethylsulfamoyl)phenylacetamide

• Inchi： 1S/C10H14N2O3S/c1-2-12-16(14,15)9-5-3-8(4-6-9)7-10(11)13/h3-6,12H,2,7H2,1H3,(H2,11,13)
• InChI Key： NTVHWKSOHYSZOM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(N)=O)=CC=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 470.0±55.0 °C(Predicted)
• pka: 11.71±0.50(Predicted)

Additional information on 2-4-(ethylsulfamoyl)phenylacetamide

Professional Introduction to 2-4-(ethylsulfamoyl)phenylacetamide (CAS No. 1792223-94-9)

2-4-(ethylsulfamoyl)phenylacetamide, identified by its Chemical Abstracts Service (CAS) number 1792223-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural motif of 2-4-(ethylsulfamoyl)phenylacetamide incorporates both aromatic and amide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The< strong>ethylsulfamoyl group in the molecular structure of 2-4-(ethylsulfamoyl)phenylacetamide contributes to its unique chemical properties, including solubility, reactivity, and interaction with biological targets. Sulfonamide derivatives are well-documented for their role as inhibitors of various enzymes and receptors, making them valuable in the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The< strong>phenylacetamide moiety further enhances the compound's potential by providing a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on identifying novel sulfonamide-based compounds with enhanced efficacy and reduced side effects. The< strong>2-4-(ethylsulfamoyl)phenylacetamide structure has been the subject of several computational studies aimed at predicting its binding affinity to specific biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in metabolic pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of< strong>2-4-(ethylsulfamoyl)phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical in characterizing the compound's structural integrity throughout the synthesis process.

Evaluation of the pharmacological properties of< strong>2-4-(ethylsulfamoyl)phenylacetamide has revealed promising results in preclinical studies. Its ability to modulate the activity of key enzymes such as carbonic anhydrase has been particularly noteworthy. Carbonic anhydrase inhibitors are known for their therapeutic applications in treating conditions like glaucoma, altitude sickness, and certain types of cancer. Additionally, preliminary toxicity studies suggest that< strong>2-4-(ethylsulfamoyl)phenylacetamide exhibits low systemic toxicity, making it a favorable candidate for further development into a clinical drug.

The< strong>CAS number 1792223-94-9 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific data related to its properties and applications. Researchers worldwide utilize this identifier to access databases containing experimental data, literature references, and patents associated with< strong>2-4-(ethylsulfamoyl)phenylacetamide. This systematic approach facilitates collaboration across different scientific disciplines and accelerates the pace of innovation in pharmaceutical research.

In conclusion, 2-4-(ethylsulfamoyl)phenylacetamide (CAS No. 1792223-94-9) represents a significant advancement in sulfonamide-based drug discovery. Its unique structural features, combined with promising preclinical results, position it as a compelling candidate for further investigation into treating various human diseases. As research continues to uncover new therapeutic applications for this compound, its importance in modern medicinal chemistry is likely to grow even more pronounced.